2-(3,5-dimethylisoxazol-4-yl)-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]acetamide
• InChI: InChI=1S/C15H20N2O4S/c1-10-12(11(2)21-17-10)8-15(19)16-9-13(20-6-5-18)14-4-3-7-22-14/h3-4,7,13,18H,5-6,8-9H2,1-2H3,(H,16,19)
• InChI Key: ZECQICVKTNWGOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC(C2=CC=CS2)OCCO
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C15H20N2O4S and its molecular weight is 324.4. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis Applications

The study by Dollé et al. (2008) discusses the radiosynthesis of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, highlighting the potential of such compounds in developing radioligands for positron emission tomography (PET) imaging. Although the compound differs structurally, this research underscores the relevance of acetamide derivatives in creating diagnostic tools for neurobiological research (Dollé et al., 2008).

Antimicrobial Activity

Research on triazole derivatives by Altıntop et al. (2011) demonstrates the antimicrobial potential of such compounds. While the core structure differs from the specified acetamide, the methodology and findings offer valuable insights into how similar compounds could be designed and evaluated for antimicrobial efficacy (Altıntop et al., 2011).

Anticonvulsant Activity

The synthesis and evaluation of trans- and cis-2-(2,6-dimethylphenoxy)-N-(2- or 4-hydroxycyclohexyl)acetamides for their anticonvulsant activity, as discussed by Pękala et al. (2011), highlight another potential area of application. Although the specific compound is not the focus, the study illustrates the broader utility of acetamide derivatives in the development of neuroactive drugs (Pękala et al., 2011).

Coordination Complexes and Antioxidant Activity

The study by Chkirate et al. (2019) on pyrazole-acetamide derivatives forming coordination complexes with metals suggests a potential for such compounds in catalysis or material science. The research also explores the antioxidant activity of these complexes, indicating possible biological applications (Chkirate et al., 2019).